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Compound of Interest

Compound Name: Vitrabond
CAS No.: 126338-82-7
Cat. No.: B1178313
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed overview of the clinical and preclinical data available for
3M™ Vitrebond™, a resin-modified glass ionomer (RMGI) liner/base material. It is intended to
serve as a comprehensive resource for researchers, scientists, and professionals involved in
drug development and dental material science. The information compiled herein summarizes
key performance indicators such as fluoride release, bond strength, microleakage, and
cytotoxicity, supported by detailed experimental protocols and visual representations of
workflows.

Quantitative Data Summary

The following tables summarize the key quantitative findings from various in vitro studies on 3M
Vitrebond.

Table 1: Fluoride Release
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) ] Cumulative Fluoride
Time Period Study Reference
Release (ppm)

Sadeghian Marnani &

Day 1 5.28 i
Kazemian, 2024
Sadeghian Marnani &
Day 2 5.28 ]
Kazemian, 2024
] Sadeghian Marnani &
First Weekend 7.24 )
Kazemian, 2024
Sadeghian Marnani &
Second Weekend 8.22 .
Kazemian, 2024
) Sadeghian Marnani &
Third Weekend 9.20 )
Kazemian, 2024
1.226 (equivalent to 0.119 Sadeghian Marnani &
21 Days (Total) )
Molar) Kazemian, 2024
Up to 740 days Sustained Release Mitra, 1991[1]

Note: The study by Sadeghian Marnani & Kazemian found that Vitrebond exhibited the highest
cumulative fluoride release compared to Fuji | and lonoseal over a 21-day period.

Table 2: Cytotoxicity
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Cell Line

Assay

Result Study Reference

Human Gingival
Fibroblasts (HGFs)

Fluorometric
Microculture

Cytotoxicity Assay

Conditioned media

showed cytotoxicity,
Del Angel-Mosqueda

which was reduced by
etal., 2018[2]

the addition of
hydroxyapatite.[2]

MDPC-23

Odontoblast-like cells

MTT and Trypan Blue

Showed a defined
toxic effect, with a

S o Unkown, 2015][3]
significant reduction in

cell viability.[3]

Human Dental Pulp

High cytotoxicity, with

MTT Assay cell survival at 2.08%. Unkown, 2025[4]
Stem Cells (DPSCs)
[4]
Significantly higher
NIH3T3 Mouse cytotoxicity compared
] MTT Assay i Unkown, N/A[5]
Fibroblasts to conventional glass
ionomers.[5]
Showed more
UMR-106 Osteoblast- cytotoxicity than
) MTT Assay ) Unkown, N/A[5]
like cells conventional glass-
ionomer cements.[5]
Severely cytotoxic,
3D-Cell Scaffolds (in reducing cell viability
MTT Assay Unkown, 2018][6]

dentin barrier test)

to 10-18% depending

on dentin thickness.[6]

Table 3: Dentin Shear Bond Strength

© 2026 BenchChem. All rights reserved.

3/12 Tech Support


https://www.researchgate.net/figure/Cytotoxicity-of-3M-Vitrebond-conditioned-media-on-human-gingival-fibroblasts-HGFs_fig2_320471552
https://www.researchgate.net/figure/Cytotoxicity-of-3M-Vitrebond-conditioned-media-on-human-gingival-fibroblasts-HGFs_fig2_320471552
https://pmc.ncbi.nlm.nih.gov/articles/PMC4663065/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4663065/
https://www.researchgate.net/publication/221707965_Cytotoxic_Effects_of_Glass_Ionomer_Cements_on_Human_Dental_Pulp_Stem_Cells_Correlate_with_Fluoride_Release
https://www.researchgate.net/publication/221707965_Cytotoxic_Effects_of_Glass_Ionomer_Cements_on_Human_Dental_Pulp_Stem_Cells_Correlate_with_Fluoride_Release
https://pmc.ncbi.nlm.nih.gov/articles/PMC4362505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4362505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4362505/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4362505/
https://pocketdentistry.com/in-vitro-dentin-barrier-cytotoxicity-testing-of-some-dental-restorative-materials/
https://pocketdentistry.com/in-vitro-dentin-barrier-cytotoxicity-testing-of-some-dental-restorative-materials/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Time Bond Strength (MPa)

Study Reference

24 Hours 12.2+2.9

Holtan et al., 1991[7]

Statistically significantly

stronger than other tested

7 Days

Holtan et al., 1991[8][9]

materials (XR lonomer,

Zionomer, TimeLine).[8][9]

Note: Cohesive failure within the Vitrebond material is common in bond strength tests,

indicating that the true bond strength at the dentin interface may be even higher.

Table 4: Microleakage

Restoration Type Comparison

Result

Study Reference

) Compared to copal
Composite and } )
varnish, calcium

Less leakage with

3M Technical Profile

Amalgam ] ) Vitrebond liner.
hydroxide, or no liner.
Vitrebond Plus
Compared to Copalex  provided total
Bonded Amalgam Varnish, Panavia F prevention of Unkown, N/A[10]
2.0, RelyX ARC.[10] microleakage in all
specimens.[10]
Statistically
Compared to XR o
) significantly less Holtan et al., 1991[8]
General lonomer, Zionomer,

and TimeLine.[8][9]

leakage than
TimeLine.[8][9]

[9]

Experimental Protocols

In Vitro Fluoride Release Measurement

This protocol is based on the methodology described by Sadeghian Marnani & Kazemian

(2024).

Objective: To measure the cumulative fluoride release from 3M Vitrebond over a specified

period.
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Materials:

e 3M Vitrebond Liner/Base (Powder and Liquid)

» Plastic washers (for sample preparation)

e Light-curing unit

e Deionized water

¢ Fluoride ion-selective electrode

e lon analyzer

50 mL polypropylene centrifuge tubes
Procedure:
e Sample Preparation:

o Mix the Vitrebond powder and liquid according to the manufacturer's instructions to a
standard powder-to-liquid ratio of 1.4/1.0 by weight.[11]

o Place the mixed material into the plastic washers to create standardized disc-shaped
samples.

o Light-cure the samples for 30 seconds using a dental light-curing unit.[12]
e Immersion:

o Place each cured sample into a 50 mL polypropylene centrifuge tube containing a specific
volume of deionized water (e.g., 10 mL).

o Store the tubes in an incubator at 37°C.
e Fluoride Measurement:

o At predetermined time intervals (e.g., 24 hours, 48 hours, 7 days, 14 days, 21 days),
remove the samples from the tubes.
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o Calibrate the fluoride ion-selective electrode and ion analyzer according to the
manufacturer's instructions.

o Measure the fluoride concentration in the deionized water from each tube.

o After each measurement, replace the deionized water with fresh solution to prevent
saturation effects.

o Data Analysis:

o Calculate the cumulative fluoride release at each time point by summing the amount of
fluoride released in each interval.

o Perform statistical analysis (e.g., Kruskal-Wallis test, Mann-Whitney test) to compare the
fluoride release of Vitrebond with other materials or conditions.

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is a generalized procedure based on methodologies from several cited studies.[3]

[41[5][6]

Objective: To evaluate the cytotoxic effect of 3M Vitrebond on a specific cell line.
Materials:

» 3M Vitrebond Liner/Base

o Selected cell line (e.g., Human Gingival Fibroblasts, MDPC-23)

e Cell culture medium (e.g., DMEM) supplemented with FBS, L-glutamine, and antibiotics
e 96-well microplates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

e Solubilization solution (e.g., DMSO or acidified isopropanol)

e Microplate reader
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Procedure:
e Preparation of Eluates:
o Prepare standardized samples of cured Vitrebond as described in Protocol 2.1.

o Immerse the samples in the cell culture medium for a specified period (e.g., 24 hours) at
37°C to create conditioned media (eluates).

o Cell Seeding:

o Seed the cells into 96-well microplates at a predetermined density (e.g., 2 x 10™4 cells per
well) and incubate for 24 hours to allow for cell attachment.[2]

e Exposure to Eluates:
o Remove the existing culture medium from the wells.

o Add the prepared Vitrebond eluates to the wells in various concentrations. Include a
negative control (fresh medium) and a positive control (a known cytotoxic substance).

o Incubate the plates for 24 hours.
e MTT Assay:
o After the incubation period, remove the eluates and add the MTT solution to each well.

o Incubate for a further 2-4 hours, allowing viable cells to metabolize the MTT into formazan
crystals.

o Remove the MTT solution and add the solubilization solution to dissolve the formazan
crystals.

o Data Acquisition and Analysis:

o Measure the absorbance of each well using a microplate reader at a specific wavelength
(e.g., 570 nm).
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o Calculate cell viability as a percentage relative to the negative control.

o Perform statistical analysis to determine significant differences between the Vitrebond-
treated groups and the control groups.

Visualizations
Experimental Workflow for In Vitro Cytotoxicity Testing
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Caption: Workflow for assessing the in vitro cytotoxicity of 3M Vitrebond using an MTT assay.
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Logical Relationship of Vitrebond's Key Properties

3M Vitrebond

(Resin-Modified Glass lonomer)
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\
1

Clinical Implications

Inhibition of Secondary Caries Reduced Post-Op Sensitivity Pulp Protection

<
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Click to download full resolution via product page

Caption: Interrelationship of 3M Vitrebond's properties and their clinical implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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